Cas no 1240256-78-3 (2-Fluoro-4-(trifluoromethoxy)benzonitrile)

• Product Name: 2-Fluoro-4-(trifluoromethoxy)benzonitrile
• CAS No: 1240256-78-3
• MF: C₈H₃F₄NO
• MW: 205.109135866165
• MDL: MFCD16652437
• CID: 2951006
• PubChem ID: 66523443
• Update Time: 2025-06-08

2-Fluoro-4-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-氟-4-(三氟甲氧基)苄腈,97
• 2-fluoro-4-(trifluoromethoxy)benzonitrile
• BBL102408
• STL556210
• D96178
• MFCD16652437
• JS-4916
• AKOS015956465
• 1240256-78-3
• IBIPIWRSAUPROW-UHFFFAOYSA-N
• CS-0456872
• 2-Fluoro-4-(trifluoromethoxy)benzonitrile

• MDL： MFCD16652437
• Inchi： 1S/C8H3F4NO/c9-7-3-6(14-8(10,11)12)2-1-5(7)4-13/h1-3H
• InChI Key： IBIPIWRSAUPROW-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(=C1)OC(F)(F)F

Computed Properties

• Exact Mass: 205.01507637g/mol
• Monoisotopic Mass: 205.01507637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Fluoro-4-(trifluoromethoxy)benzonitrile

Introduction to 2-Fluoro-4-(trifluoromethoxy)benzonitrile (CAS No: 1240256-78-3)

2-Fluoro-4-(trifluoromethoxy)benzonitrile, with the chemical formula C₈H₂F₃NO₂, is a fluorinated aromatic nitrile that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of both fluoro and trifluoromethoxy substituents, which confer unique electronic and steric properties. The combination of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>CAS no1240256-78-3 designation provides a unique identifier for this compound, ensuring consistency and accuracy in its documentation and communication within the scientific community. The structural features of 2-Fluoro-4-(trifluoromethoxy)benzonitrile include a benzene ring substituted at the 2-position with a fluorine atom and at the 4-position with a trifluoromethoxy group. The nitrile group at the 3-position further enhances its reactivity, making it a versatile building block for further chemical modifications.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atom, being highly electronegative, can influence the electronic properties of adjacent atoms, thereby modulating the reactivity and selectivity of chemical reactions. Similarly, the trifluoromethoxy group introduces steric hindrance and electronic effects that can be exploited in drug design.

The< strong>2-Fluoro-4-(trifluoromethoxy)benzonitrile molecule has been extensively studied as a precursor in the synthesis of various pharmacologically active agents. Its structural framework is particularly useful in developing compounds that target neurological disorders, inflammatory diseases, and cancer. The nitrile group can be hydrolyzed to form carboxylic acids or converted into amides, while the fluoro and trifluoromethoxy substituents can be further functionalized to create more complex structures.

One of the most compelling applications of 2-Fluoro-4-(trifluoromethoxy)benzonitrile is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively. Recent studies have shown promising results in using derivatives of CAS no1240256-78-3 to inhibit specific kinases while minimizing off-target effects.

The agrochemical industry has also benefited from the use of fluorinated benzonitriles like 2-Fluoro-4-(trifluoromethoxy)benzonitrile. These compounds are being explored as intermediates in the synthesis of novel pesticides and herbicides. The unique properties of fluorine atoms contribute to the stability and efficacy of these agrochemicals, making them more effective against pests while being environmentally friendly.

In terms of synthetic methodologies, 2-Fluoro-4-(trifluoromethoxy)benzonitrile can be synthesized through various routes, including nucleophilic aromatic substitution reactions, cross-coupling reactions, and metal-catalyzed transformations. The choice of synthetic route depends on the specific requirements of the intended application. For instance, nucleophilic substitution reactions are often employed to introduce additional functional groups onto the benzene ring, while cross-coupling reactions are useful for constructing more complex molecular architectures.

The< strong>CAS no1240256-78-3 compound is typically handled under inert conditions due to its sensitivity to moisture and air. Proper storage conditions are essential to maintain its purity and reactivity. In laboratory settings, it is usually stored in sealed containers under nitrogen or argon atmosphere to prevent degradation.

The pharmacokinetic properties of derivatives derived from 2-Fluoro-4-(trifluoromethoxy)benzonitrile have been extensively studied. These studies have revealed that fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This includes enhanced oral bioavailability, prolonged half-life, and reduced metabolic clearance. These properties make them attractive candidates for drug development.

In conclusion, 2-Fluoro-4-(trifluoromethoxy)benzonitrile (CAS No: 1240256-78-3) is a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable tool for synthesizing bioactive molecules targeting various diseases. Ongoing research continues to explore new derivatives and applications for this compound, highlighting its importance in modern chemistry.